Cas no 263139-27-1 (4-(4-Piperidinyl)-phenol Hydrochloride)

4-(4-Piperidinyl)-phenol Hydrochloride is a hydrochloride salt derivative of 4-(4-piperidinyl)phenol, commonly used as an intermediate in pharmaceutical and organic synthesis. Its piperidine and phenol functional groups make it a versatile building block for developing bioactive compounds, particularly in medicinal chemistry applications. The hydrochloride form enhances solubility and stability, facilitating handling and storage. This compound is valued for its high purity and consistent performance in reactions such as amidation, alkylation, and coupling processes. Its structural features allow for further functionalization, making it useful in the synthesis of potential therapeutic agents, including CNS-targeting molecules. Proper handling under controlled conditions is recommended due to its reactive nature.

4-(4-Piperidinyl)-phenol Hydrochloride structure

263139-27-1 structure

Product Name:4-(4-Piperidinyl)-phenol Hydrochloride

CAS No:263139-27-1

MF:C₁₁H₁₆ClNO

MW:213.703842163086

MDL:MFCD10565007

CID:1426312

PubChem ID:24250753

Update Time:2025-06-23

4-(4-Piperidinyl)-phenol Hydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-Piperidin-4-ylphenol Hydrochloride
- 4-Piperidin-4-ylphenol HCl
- 4-Piperidine-4-yl phenol hydrochloride
- SCHEMBL2271784
- Z317046478
- AKOS026744113
- 4-(4-Piperidinyl)phenol HCl
- 4-(piperidin-4-yl)phenol hydrochloride
- Phenol, 4-(4-piperidinyl)-, hydrochloride (1:1)
- 4-piperidin-4-ylphenol;hydrochloride
- AC-30534
- F79291
- 263139-27-1
- EN300-30670
- 4-(piperidin-4-yl)phenolhydrochloride
- DB-263254
- 4-(piperidin-4-yl)phenol HCl
- MFCD10565007
- 4-Piperidin-4-ylphenol, HCl
- SB43531
- DGUWALWRCOPUBK-UHFFFAOYSA-N
- MS-20125
- 4-(4-Piperidinyl)-phenol Hydrochloride
- MDL： MFCD10565007
- Inchi： 1S/C11H15NO.ClH/c13-11-3-1-9(2-4-11)10-5-7-12-8-6-10;/h1-4,10,12-13H,5-8H2;1H
- InChI Key： DGUWALWRCOPUBK-UHFFFAOYSA-N
- SMILES： Cl.OC1C=CC(=CC=1)C1CCNCC1

Computed Properties

Exact Mass: 213.09218
Monoisotopic Mass: 213.0920418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 146
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.3Å²

Experimental Properties

PSA: 32.26

4-(4-Piperidinyl)-phenol Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM325134-5g	4-(Piperidin-4-yl)phenol hydrochloride	263139-27-1	95%	5g	$853	2021-08-18
Apollo Scientific	OR321243-250mg	4-(Piperidin-4-yl)phenol hydrochloride	263139-27-1	95%	250mg	£60.00	2024-05-25
Apollo Scientific	OR321243-1g	4-(Piperidin-4-yl)phenol hydrochloride	263139-27-1	95%	1g	£150.00	2024-05-25
abcr	AB315849-1 g	4-Piperidin-4-ylphenol hydrochloride, 95%; .	263139-27-1	95%	1g	€223.00	2022-03-03
abcr	AB315849-5 g	4-Piperidin-4-ylphenol hydrochloride, 95%; .	263139-27-1	95%	5g	€301.00	2022-03-03
abcr	AB315849-10 g	4-Piperidin-4-ylphenol hydrochloride, 95%; .	263139-27-1	95%	10g	€463.00	2022-03-03
TRC	P994353-50mg	4-(4-Piperidinyl)-phenol Hydrochloride	263139-27-1		50mg	$ 70.00	2022-06-03
TRC	P994353-100mg	4-(4-Piperidinyl)-phenol Hydrochloride	263139-27-1		100mg	$ 95.00	2022-06-03
TRC	P994353-500mg	4-(4-Piperidinyl)-phenol Hydrochloride	263139-27-1		500mg	$ 340.00	2022-06-03
Chemenu	CM325134-1g	4-(Piperidin-4-yl)phenol hydrochloride	263139-27-1	95%	1g	$336	2022-09-01

4-(4-Piperidinyl)-phenol Hydrochloride Related Literature

1. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
2. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
3. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526

Additional information on 4-(4-Piperidinyl)-phenol Hydrochloride

Compound CAS No. 263139-27-1: 4-(4-Piperidinyl)-phenol Hydrochloride

4-(4-Piperidinyl)-phenol hydrochloride, also known by its CAS number 263139-27-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenol group with a piperidine ring, resulting in a molecule with potential applications in drug development and related industries.

The molecular structure of 4-(4-piperidinyl)-phenol hydrochloride consists of a phenolic ring substituted at the para position with a piperidine moiety. Piperidine, a six-membered saturated ring containing one nitrogen atom, contributes to the compound's ability to form hydrogen bonds and interact with biological targets. The hydrochloride salt form suggests that the compound exists in its protonated state, which may influence its solubility and bioavailability.

Recent studies have explored the pharmacological properties of 4-(4-piperidinyl)-phenol hydrochloride, particularly its potential as a lead compound in drug discovery. Research has focused on its ability to modulate various biological pathways, including those involved in inflammation, pain, and neurodegenerative diseases. For instance, a study published in 2023 highlighted the compound's anti-inflammatory effects through inhibition of cyclooxygenase enzymes, which are key players in inflammatory processes.

In terms of synthesis, 4-(4-piperidinyl)-phenol hydrochloride can be prepared via several routes, including nucleophilic aromatic substitution and coupling reactions. One optimized method involves the reaction of 4-fluorophenol with piperidine in the presence of a catalyst, followed by acidification to yield the hydrochloride salt. This approach ensures high purity and scalability for industrial production.

The application of 4-(4-piperidinyl)-phenol hydrochloride extends beyond pharmacology into materials science, where it has been investigated as a precursor for advanced materials such as polymeric composites and sensors. Its ability to form stable bonds with other molecules makes it a valuable building block for constructing functional materials.

From an environmental perspective, the ecological impact of 4-(4-piperidinyl)-phenol hydrochloride has also been studied. Research indicates that the compound exhibits moderate biodegradability under aerobic conditions, suggesting that it can be safely integrated into sustainable chemical processes.

In conclusion, CAS No. 263139-27-1, or 4-(4-piperidinyl)-phenol hydrochloride, represents a versatile compound with promising applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in its synthesis and pharmacological profiling, position it as a valuable asset for future innovations in science and technology.